Cas no 84905-62-4 (1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide)

• Product Name: 1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
• CAS No: 84905-62-4
• MF: C₁₈H₂₈I₂N₄
• MW: 554.250668525696
• CID: 989775
• PubChem ID: 3069560
• Update Time: 2025-04-20

1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide Chemical and Physical Properties

Names and Identifiers

• 1,8-Bis(dimethylaminomethyl)-3H,6H-pyrrolo(3,2-e)indole dimethiodide
• trimethyl-[[3-[(trimethylazaniumyl)methyl]-1,7-dihydropyrrolo[3,2-f]indol-5-yl]methyl]azanium,diiodide
• 84905-61-3
• Ammonium, (3,6-dihydrobenzo(1,2-b:4,3-b')dipyrrol-1,8-ylenedimethylene)bis(trimethyl-, diiodide
• Benzo(1,2-b:5,4-b')dipyrrole-3,5-dimethanaminium, 1,7-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
• N,N'-[1,7-Dihydropyrrolo[3,2-f]indole-3,5-diylbis(methylene)]bis(N,N-dimethylmethanaminium) diiodide
• DTXSID801005201
• Benzo(1,2-b:4,3-b')dipyrrole-1,8-dimethanaminium, 3,6-dihydro-N,N,N,N',N',N'-hexamethyl-, 2I
• 3,5-Bis(dimethylaminomethyl)-1H,7H-pyrrolo(3,2-f)indole dimethiodide
• 84905-62-4
• Ammonium, (1,7-dihydrobenzo(1,2-b:5,4-b')dipyrrol-3,5-ylenedimethylene)bis(trimethyl-, diiodide

• Inchi： 1S/C18H28N4.2HI/c1-21(2,3)11-13-9-19-17-8-18-16(7-15(13)17)14(10-20-18)12-22(4,5)6;;/h7-10,19-20H,11-12H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： BPAQOISAXZDXSK-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+](C)(C)(C)CC1=CNC2C=C3C(=CC1=2)C(=CN3)C[N+](C)(C)C

Computed Properties

• Exact Mass: 554.04034g/mol
• Monoisotopic Mass: 554.04034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų